Cas no 62722-57-0 (3-Octenedinitrile, 2,4-dimethyl-)

• Product name: 3-Octenedinitrile, 2,4-dimethyl-
• CAS No: 62722-57-0
• MF: C₁₀H₁₄N₂
• MW: 162.23156
• CID: 434102
• PubChem ID: 54529427

3-Octenedinitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Octenedinitrile, 2,4-dimethyl-
• 2,4-dimethyloct-3-enedinitrile
• YVLNGQFWHIEHIK-UHFFFAOYSA-N
• DTXSID40711986
• 2,4-dimethyl-3-octenedinitrile
• SCHEMBL10957696
• 62722-57-0

• Inchi： InChI=1S/C10H14N2/c1-9(5-3-4-6-11)7-10(2)8-12/h7,10H,3-5H2,1-2H3
• InChI Key： YVLNGQFWHIEHIK-UHFFFAOYSA-N
• SMILES： CC(C=C(C)CCCC#N)C#N

Computed Properties

• Exact Mass: 162.11582
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58

Additional information on 3-Octenedinitrile, 2,4-dimethyl-

测试